(5R)-5-hydroxyhexanoic acid
Description
5R-Hydroxy-hexanoic acid, also known as (5R)-5-hydroxycaproic acid or (5R)-5-hydroxyhexanoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. 5R-Hydroxy-hexanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 5R-Hydroxy-hexanoic acid has been primarily detected in urine. Within the cell, 5R-hydroxy-hexanoic acid is primarily located in the cytoplasm and adiposome. 5R-Hydroxy-hexanoic acid participates in a number of enzymatic reactions. In particular, 5R-hydroxy-hexanoic acid can be biosynthesized from hexanoic acid. 5R-Hydroxy-hexanoic acid can also be converted into ascr#12 and icas#12.
(5R)-5-hydroxyhexanoic acid is an (omega-1)-hydroxy fatty acid that is caproic acid in which the 5-pro-R hydrogen is replaced by a hydroxy group. It is a medium-chain fatty acid and an (omega-1)-hydroxy fatty acid. It derives from a hexanoic acid.
Properties
CAS No. |
83972-61-6 |
|---|---|
Molecular Formula |
C6H12O3 |
Molecular Weight |
132.16 g/mol |
IUPAC Name |
(5R)-5-hydroxyhexanoic acid |
InChI |
InChI=1S/C6H12O3/c1-5(7)3-2-4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)/t5-/m1/s1 |
InChI Key |
YDCRNMJQROAWFT-RXMQYKEDSA-N |
SMILES |
CC(CCCC(=O)O)O |
Isomeric SMILES |
C[C@H](CCCC(=O)O)O |
Canonical SMILES |
CC(CCCC(=O)O)O |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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